Cas no 103529-16-4 (2-2-(trimethylsilyl)ethynylaniline)

2-2-(Trimethylsilyl)ethynylaniline is a specialized organosilicon compound featuring both an ethynyl and an aniline functional group, protected by a trimethylsilyl (TMS) moiety. This structure makes it a valuable intermediate in organic synthesis, particularly in Sonogashira coupling reactions and the preparation of heterocyclic compounds. The TMS group enhances stability and facilitates controlled deprotection under mild conditions, enabling selective functionalization. Its ethynyl-aniline backbone is useful in constructing conjugated systems for materials science and pharmaceutical applications. The compound’s well-defined reactivity and compatibility with various catalysts offer synthetic flexibility, making it a preferred choice for advanced chemical transformations. Proper handling under inert conditions is recommended due to its air- and moisture-sensitive nature.
2-2-(trimethylsilyl)ethynylaniline structure
103529-16-4 structure
Product Name:2-2-(trimethylsilyl)ethynylaniline
CAS No:103529-16-4
MF:C11H15NSi
MW:189.329003572464
MDL:MFCD02093646
CID:136770
PubChem ID:4377953
Update Time:2025-10-29

2-2-(trimethylsilyl)ethynylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-((Trimethylsilyl)ethynyl)aniline
    • 2-[(Trimethylsilyl)ethynyl]aniline
    • 2-(2-trimethylsilylethynyl)aniline
    • Benzenamine,2-[2-(trimethylsilyl)ethynyl]-
    • (2'-aminophenyl)trimethylsilylacetylene
    • 2-(2-(trimethylsilyl)ethynyl)benzenamine
    • 2-[2-(trimethylsilyl)ethynyl]benzenamine
    • 2-[2-(trimethylsilyl)ethynyl]phenylamine
    • 510963_ALDRICH
    • AC1N90GE
    • ANW-62558
    • O- (TRIMETHYLSILYLETHYNYL) aniline
    • SureCN3150946
    • 2-TRIMETHYLSILANYLETHYNYL-PHENYLAMINE
    • 2-((TRIMETHYLSILYL)ETHYNYL)ANILINE 97
    • 2-2-(trimethylsilyl)ethynylaniline
    • SCHEMBL3150946
    • J-000995
    • AKOS015912997
    • 103529-16-4
    • CS-0217662
    • MFCD02093646
    • InChI=1/C11H15NSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,12H2,1-3H
    • C11H15NSi
    • 2-[(Trimethylsilyl)ethynyl]aniline, 97%
    • 2-[2-(TRIMETHYLSILYL)ETHYNYL]ANILINE
    • EN300-8118807
    • ISXSBRZDPKQYSC-UHFFFAOYSA-N
    • DTXSID00402601
    • Benzenamine, 2-[(trimethylsilyl)ethynyl]-
    • AS-77198
    • F79740
    • 2-(trimethylsilylethynyl)aniline
    • DB-111831
    • MDL: MFCD02093646
    • Inchi: 1S/C11H15NSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,12H2,1-3H3
    • InChI Key: ISXSBRZDPKQYSC-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC=CC=1N)(C)(C)C

Computed Properties

  • Exact Mass: 189.09700
  • Monoisotopic Mass: 189.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.94 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 120 °C/0.1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.564(lit.)
  • PSA: 26.02000
  • LogP: 3.07890
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-2-(trimethylsilyl)ethynylaniline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-2-(trimethylsilyl)ethynylaniline Pricemore >>

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2-2-(trimethylsilyl)ethynylaniline Production Method

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